trans-3'-Hydroxy Cotinine Benzoate
trans-3'-Hydroxy Cotinine Benzoate
Brand Name:
Vulcanchem
CAS No.:
146275-16-3
VCID:
VC0127070
InChI:
InChI=1S/C17H16N2O3/c1-19-14(13-8-5-9-18-11-13)10-15(16(19)20)22-17(21)12-6-3-2-4-7-12/h2-9,11,14-15H,10H2,1H3/t14-,15+/m0/s1
SMILES:
CN1C(CC(C1=O)OC(=O)C2=CC=CC=C2)C3=CN=CC=C3
Molecular Formula:
C17H16N2O3
Molecular Weight:
296.326
trans-3'-Hydroxy Cotinine Benzoate
CAS No.: 146275-16-3
Cat. No.: VC0127070
Molecular Formula: C17H16N2O3
Molecular Weight: 296.326
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 146275-16-3 |
|---|---|
| Molecular Formula | C17H16N2O3 |
| Molecular Weight | 296.326 |
| IUPAC Name | [(3R,5S)-1-methyl-2-oxo-5-pyridin-3-ylpyrrolidin-3-yl] benzoate |
| Standard InChI | InChI=1S/C17H16N2O3/c1-19-14(13-8-5-9-18-11-13)10-15(16(19)20)22-17(21)12-6-3-2-4-7-12/h2-9,11,14-15H,10H2,1H3/t14-,15+/m0/s1 |
| Standard InChI Key | XSQIFKLRFAUYLI-LSDHHAIUSA-N |
| SMILES | CN1C(CC(C1=O)OC(=O)C2=CC=CC=C2)C3=CN=CC=C3 |
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